Cas no 350997-46-5 (2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid)

• Product Name: 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid
• CAS No: 350997-46-5
• MF: C₁₇H₁₂ClNO₂
• MW: 297.735683441162
• MDL: MFCD01993648
• CID: 891361
• PubChem ID: 874719
• Update Time: 2025-06-09

2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid
• 2-(3-chlorophenyl)-3-methyl-4-quinolinecarboxylic acid
• 2-(3-CHLORO-PHENYL)-3-METHYL-QUINOLINE-4-CARBOXYLIC ACID
• AC1LI5FE
• AC1Q2DKJ
• CBMicro_046678
• CTK4H3594
• Oprea1_440159
• SureCN2373562
• DB-028034
• AK-968/15360589
• 1Y-0958
• STK424007
• Z56821860
• BBL016532
• BIM-0046700.P001
• MFCD01993648
• CCG-4091
• EN300-00812
• ALBB-000441
• SB70539
• SCHEMBL2373562
• DTXSID30358021
• 350997-46-5
• CS-0307455
• AKOS000114791

• MDL： MFCD01993648
• Inchi： 1S/C17H12ClNO2/c1-10-15(17(20)21)13-7-2-3-8-14(13)19-16(10)11-5-4-6-12(18)9-11/h2-9H,1H3,(H,20,21)
• InChI Key： CDRUOLULNFZWLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 297.05600
• Monoisotopic Mass: 297.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 469.6°C at 760 mmHg
• Flash Point: 237.8°C
• Refractive Index: 1.672
• PSA: 50.19000
• LogP: 4.56180

2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid

Introduction to 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 350997-46-5)

2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 350997-46-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid, including the presence of a chlorophenyl substituent and a methyl group, contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid consists of a quinoline ring system with a carboxylic acid functional group at the 4-position. The 3-chlorophenyl substituent at the 2-position and the methyl group at the 3-position provide additional complexity and functionality to the molecule. These structural elements play a crucial role in determining the compound's solubility, stability, and reactivity, which are essential factors in its potential use as a pharmaceutical agent.

In recent years, extensive research has been conducted to explore the biological activities of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid has also shown promising antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), which are major concerns in clinical settings due to their resistance to conventional antibiotics.

In addition to its anti-inflammatory and antimicrobial activities, 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid has been investigated for its potential anticancer properties. Research conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase-dependent pathways. These findings highlight the potential of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid as a lead compound for developing novel anticancer agents.

The synthesis of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of 2-chlorobenzaldehyde with an appropriate amine followed by cyclization and subsequent carboxylation steps. The choice of reagents and reaction conditions is critical for achieving high yields and minimizing side reactions. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods for producing this compound.

The pharmacokinetic properties of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid have been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, with good oral bioavailability and low toxicity profiles. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid in treating various diseases. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms without severe side effects. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

In conclusion, 2-(3-Chlorophenyl)-3-methylquinoline-4-carboxylic acid (CAS No. 350997-46-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.